Cas no 272459-61-7 (Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate)

• Product Name: Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate
• CAS No: 272459-61-7
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• MDL: MFCD26523288
• CID: 1429198
• PubChem ID: 6933979
• Update Time: 2025-10-30

Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate
• (S)-methyl 2-[4-hydroxyisoxazolidin-2-yl]carbonylbenzoate
• A918469
• SCHEMBL3827623
• RWKNVCIZFHCRKR-QMMMGPOBSA-N
• AKOS027256924
• AC5776
• CS-0450360
• Methyl(S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate
• methyl 2-[(4S)-4-hydroxy-1,2-oxazolidine-2-carbonyl]benzoate
• 272459-61-7
• methyl 2-{[(4S)-4-hydroxyisoxazolidin-2-yl]carbonyl}benzoate
• DB-230654

• MDL： MFCD26523288
• Inchi： 1S/C12H13NO5/c1-17-12(16)10-5-3-2-4-9(10)11(15)13-6-8(14)7-18-13/h2-5,8,14H,6-7H2,1H3/t8-/m0/s1
• InChI Key： RWKNVCIZFHCRKR-QMMMGPOBSA-N
• SMILES： O1C[C@H](CN1C(C1C=CC=CC=1C(=O)OC)=O)O

Computed Properties

• Exact Mass: 251.07900
• Monoisotopic Mass: 251.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07000
• LogP: 0.15940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate

Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate (CAS No. 272459-61-7): A Comprehensive Overview

Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate, identified by its CAS number 272459-61-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of chiral benzoate derivatives, featuring a unique structural motif that has garnered attention for its potential applications in medicinal chemistry and synthetic biology.

The molecular structure of Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate consists of a benzoic acid moiety linked to a (S)-configured 4-hydroxyisoxazolidine ring. This configuration imparts specific stereochemical properties that are crucial for its biological activity. The presence of the hydroxyl group in the isoxazolidine ring enhances the compound's solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (S)-configuration of Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate makes it an attractive candidate for such applications. Researchers have leveraged this compound to develop novel catalytic systems that enable the enantioselective synthesis of various pharmacologically relevant molecules.

One of the most compelling aspects of Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological pathways, and their inhibition is a key strategy in the treatment of diseases such as cancer, inflammation, and viral infections. The benzoate moiety provides a stable scaffold for further functionalization, while the hydroxyl group on the isoxazolidine ring allows for interactions with biological targets.

Recent studies have highlighted the utility of Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate in the development of non-peptide protease inhibitors. These inhibitors have shown promise in preclinical trials due to their improved pharmacokinetic properties compared to traditional peptidic inhibitors. The ability to fine-tune the structure of these inhibitors using Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate as a building block has opened new avenues for drug discovery.

The compound's versatility also extends to its use as a precursor in the synthesis of bioactive natural products. By incorporating Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate into multi-step synthetic routes, chemists have been able to construct complex molecules with high enantiomeric purity. This has been particularly valuable in the synthesis of heterocyclic compounds that exhibit significant biological activity.

Advances in computational chemistry have further enhanced the utility of Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate. Molecular modeling studies have provided insights into its interactions with biological targets, allowing researchers to design more effective derivatives. These computational approaches have been instrumental in predicting binding affinities and optimizing lead compounds for drug development.

The synthesis of Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate itself presents interesting challenges due to its chiral center and functional groups. However, recent methodologies have made it more accessible than ever before. Transition-metal-catalyzed reactions and biocatalytic approaches have enabled efficient asymmetric synthesis, reducing both cost and environmental impact.

In conclusion, Methyl (S)-2-(4-Hydroxyisoxazolidine-2-carbonyl)benzoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for asymmetric synthesis and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.